Cas no 2248400-38-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate
• CAS No: 2248400-38-4
• MF: C₂₁H₁₅NO₅S
• MW: 393.412504434586
• CID: 6259119
• PubChem ID: 165732958
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522998
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate
• 2248400-38-4

• Inchi： 1S/C21H15NO5S/c1-2-26-16-12-17(13-8-4-3-5-9-13)28-18(16)21(25)27-22-19(23)14-10-6-7-11-15(14)20(22)24/h3-12H,2H2,1H3
• InChI Key： SXTZJWWLABDFAR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C=C1C1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 393.06709375g/mol
• Monoisotopic Mass: 393.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 101Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate (CAS No. 2248400-38-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate (CAS No. 2248400-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining an isoindole-1,3-dione core with a 3-ethoxy-5-phenylthiophene-2-carboxylate moiety, making it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in medicinal chemistry.

The compound's structural complexity, characterized by the presence of both thiophene and phthalimide derivatives, offers intriguing possibilities for modulating biological activity. Recent studies highlight its relevance in targeting enzyme inhibition pathways, especially in inflammation and oncology research. With the rise of AI-driven drug discovery, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate are increasingly explored through computational chemistry models to predict binding affinities and optimize pharmacokinetic properties.

From a synthetic chemistry perspective, the ethoxy-phenylthiophene segment enhances the compound's solubility and bioavailability, addressing a common challenge in small-molecule drug development. This aligns with current industry trends favoring fragment-based drug design (FBDD) and click chemistry approaches. The compound’s CAS registry (2248400-38-4) ensures precise identification in global chemical databases, facilitating collaborative research across academia and industry.

Environmental and regulatory considerations also play a role in its applications. As sustainability becomes a priority, researchers investigate greener synthesis routes for such intermediates using catalytic methods or biocatalysis. The compound’s stability under physiological conditions further supports its potential as a scaffold for prodrug formulations, a hot topic in controlled-release drug delivery systems.

In material science, the conjugated system of the thiophene-carboxylate unit suggests utility in organic electronics, such as OLEDs or photovoltaic devices. This dual applicability—spanning biomedicine and advanced materials—exemplifies the interdisciplinary value of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate. Future directions may explore its role in metal-organic frameworks (MOFs) or as a ligand in catalysis.

For researchers sourcing this compound, analytical techniques like HPLC, NMR, and mass spectrometry are critical for purity verification. The growing emphasis on quality-by-design (QbD) in chemical manufacturing underscores the need for rigorous characterization of such specialized intermediates. As patent landscapes evolve, this compound’s structural novelty positions it as a candidate for intellectual property protection in niche therapeutic areas.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-ethoxy-5-phenylthiophene-2-carboxylate (CAS No. 2248400-38-4) represents a convergence of synthetic innovation and multidisciplinary application. Its study reflects broader trends in precision chemistry and molecular engineering, answering key questions in modern R&D about scalability, functionality, and therapeutic potential.